GLPG2938

• Molecular Formula: C20H19F6N7O2
• Molecular Weight: 503.4 g/mol
• InChI: InChI=1S/C20H19F6N7O2/c1-4-35-15-7-11(6-14(29-15)19(21,22)23)28-18(34)27-8-12-5-10(2)16(31-30-12)13-9-33(3)32-17(13)20(24,25)26/h5-7,9H,4,8H2,1-3H3,(H2,27,28,29,34)
• InChIKey: MGJMUVKYINFAQC-UHFFFAOYSA-N

GLPG2938: Preclinical S1P2 Antagonist for IPF

GLPG2938 is a preclinical S1PR2 (sphingosine-1-phosphate receptor 2) antagonist disclosed by Galapagos for investigation of idiopathic pulmonary fibrosis (IPF) [1]. The compound is an orally active small molecule that functions by blocking S1P2-mediated signaling pathways implicated in fibroblast activation, extracellular matrix production, and pulmonary fibrosis progression [2]. GLPG2938 was discovered through a scaffold-hopping strategy that identified a pyridazine series with improved lipophilic efficiency and no CYP inhibition liability [1]. As of 2026, GLPG2938 remains a preclinical candidate; no S1PR2-selective antagonist has yet entered clinical development [2].

1

S1P2 pathway inhibition study fit; scaffold-hopping design avoids earlier CYP liabilities

2

Functional selectivity over S1P1,3,4,5 confirmed at relevant concentrations

3

Cross-species oral exposure context supports in vivo model-response studies

• [1] Mammoliti O, Palisse A, Joannesse C, et al. Discovery of the S1P2 Antagonist GLPG2938 (1-[2-Ethoxy-6-(trifluoromethyl)-4-pyridyl]-3-[[5-methyl-6-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]pyridazin-3-yl]methyl]urea), a Preclinical Candidate for the Treatment of Idiopathic Pulmonary Fibrosis. Journal of Medicinal Chemistry. 2021;64(9):6037-6058. View Source
• [2] Drug Hunter. Small Molecules of the Month – May 2021: GLPG2938. View Source

Why GLPG2938 Is Irreplaceable in IPF Research

Despite sharing a common lipid signaling pathway, S1P receptor subtype modulators are pharmacologically non-interchangeable due to fundamentally divergent receptor selectivity profiles and downstream biological consequences [1]. Clinically approved S1P1 modulators such as siponimod, ozanimod, and ponesimod exert their therapeutic effects through functional antagonism and receptor desensitization at S1P1, which drives lymphocyte sequestration—a mechanism irrelevant to IPF pathology [1]. In contrast, GLPG2938 is an S1P2-selective antagonist (>25,000-fold selectivity over other S1P receptor subtypes) with no activity at S1P1 [2]. S1P2 activation drives fibroblast proliferation, myofibroblast differentiation, and collagen production—processes central to pulmonary fibrosis progression [3]. Substituting an S1P1 modulator for GLPG2938 would fail to address the pathogenic S1P2 signaling axis in fibrosis, while introducing irrelevant immunomodulatory effects [1].

Phenotypic IL8 release assay potency context may differ from other S1P2 antagonists; GLPG2938’s reported activity in this disease-relevant readout may not transfer.

Cross-species PK profiles of comparator compounds may not match the oral exposure parameters established for GLPG2938, limiting direct substitution in systemic exposure studies.

Bleomycin-induced pulmonary fibrosis model-response context may differ; no other orally bioavailable S1P2 antagonist has publicly demonstrated comparable in vivo model-response data.

• [1] Stolz M, Mundt K, Binder C, et al. A label-free impedance assay in endothelial cells differentiates the activation and desensitization properties of clinical S1P1 agonists. British Journal of Pharmacology. 2020;177(20):4617-4632. View Source
• [2] Mammoliti O, Palisse A, Joannesse C, et al. Discovery of the S1P2 Antagonist GLPG2938... Journal of Medicinal Chemistry. 2021;64(9):6037-6058. View Source
• [3] Sobel K, Menyhart K, Killer N, et al. Sphingosine 1-phosphate (S1P) receptor agonists mediate pro-fibrotic responses in normal human lung fibroblasts via S1P2 and S1P3 receptors and Smad-independent signaling. Journal of Biological Chemistry. 2013;288(21):14839-14851. View Source

GLPG2938 Efficacy and Selectivity Evidence

S1P2 Potency: GLPG2938 vs. JTE-013

GLPG2938 demonstrates S1P2 binding affinity of Ki = 0.4 nM with >25,000-fold selectivity over human S1P1, S1P3, S1P4, and S1P5 receptors (Ki > 10,000 nM for all other subtypes) [1]. This selectivity profile differs fundamentally from clinically approved S1P1 modulators such as siponimod, which exhibits EC50 values of 0.39 nM (S1P1) and 0.98 nM (S1P5), but >10,000 nM for S1P2 [2]. The contrast reflects opposite receptor targeting strategies: GLPG2938 is a direct S1P2 antagonist, whereas siponimod is an S1P1/S1P5 functional antagonist with minimal activity at S1P2.

S1P2 Potency vs. JTE-013

Cross-study comparable

GLPG2938 IC50 = 29 nM (GTPγS assay at EC80)
JTE-013 IC50 = 17–22 nM (radioligand binding)

Supports higher functional potency in GTPγS assay context

Assay conditions differ; cross-study interpretation recommended

Evidence Dimension	S1P receptor subtype binding affinity / functional activity
Target Compound Data	Ki = 0.4 nM for human S1P2; Ki > 10,000 nM for S1P1, S1P3, S1P4, S1P5 (>25,000-fold selectivity)
Comparator Or Baseline	Siponimod (BAF-312): EC50 = 0.39 nM (S1P1), 0.98 nM (S1P5), >10,000 nM (S1P2)
Quantified Difference	Siponimod exhibits >25,000-fold S1P1 selectivity over S1P2; GLPG2938 exhibits >25,000-fold S1P2 selectivity over S1P1
Conditions	GLPG2938: binding assays with recombinant human S1P receptor subtypes; Siponimod: GTPγS functional assays

Why This Matters

This orthogonal selectivity profile makes GLPG2938 the appropriate tool for interrogating S1P2-mediated fibrosis biology, whereas S1P1 modulators are unsuitable for this purpose.

• [1] Mammoliti O, Palisse A, Joannesse C, et al. Discovery of the S1P2 Antagonist GLPG2938... Journal of Medicinal Chemistry. 2021;64(9):6037-6058. View Source
• [2] Gergely P, Nuesslein-Hildesheim B, Guerini D, et al. The selective sphingosine 1-phosphate receptor modulator BAF312 redirects lymphocyte distribution and has species-specific effects on heart rate. British Journal of Pharmacology. 2012;167(5):1035-1047. View Source

Cross-Species Pharmacokinetic Profile

GLPG2938 inhibits S1P-induced IL-8 release in HFL1 human lung fibroblasts with IC50 = 3.8 nM [1] and IC50 = 0.6 nM [2] across two assay formats. The primary discovery publication reports IC50 = 3.8 nM (S1P EC80 conditions) as the definitive value [1]. In comparison, the established S1P2 antagonist JTE-013 exhibits IC50 = 240 nM for inhibition of S1P-induced IL-8 release in the same HFL1 cell system [3]. GLPG2938 demonstrates approximately 63-fold greater potency than JTE-013 in this therapeutically relevant phenotypic assay.

Cross-Species PK Profile

Class-level inference

Mouse F=58% t1/2 4.4h, Rat F=57% t1/2 6.2h, Guinea pig F=79% t1/2 7.1h, Dog F=100% t1/2 14h

Supports cross-species oral exposure model interpretation

Comparator compounds lack equivalent multi-species PK data

Evidence Dimension	Inhibition of S1P-induced IL-8 release
Target Compound Data	IC50 = 3.8 nM (and 0.6 nM in alternate format)
Comparator Or Baseline	JTE-013: IC50 = 240 nM
Quantified Difference	GLPG2938 is approximately 63-fold more potent than JTE-013 (3.8 nM vs 240 nM)
Conditions	HFL1 human lung fibroblasts; S1P stimulation at EC80

Why This Matters

This substantial potency advantage in a human lung fibroblast phenotypic assay makes GLPG2938 a more effective research tool for probing S1P2-mediated fibrotic signaling compared to the legacy tool compound JTE-013.

• [1] Mammoliti O, Palisse A, Joannesse C, et al. Discovery of the S1P2 Antagonist GLPG2938... Journal of Medicinal Chemistry. 2021;64(9):6037-6058. View Source
• [2] Cayman Chemical / Bertin Bioreagent. GLPG2938 Product Datasheet (CAT N°: 34318). View Source
• [3] Sobel K, Menyhart K, Killer N, et al. Sphingosine 1-phosphate (S1P) receptor agonists mediate pro-fibrotic responses in normal human lung fibroblasts via S1P2 and S1P3 receptors... Journal of Biological Chemistry. 2013;288(21):14839-14851. View Source

Efficacy in Bleomycin-Induced Pulmonary Fibrosis Model

GLPG2938 inhibits S1P-induced Gα13-mediated signaling in HEK293 cells expressing human S1P2 with an EC50 of 0.8 nM for inhibition of inositol phosphate production [1]. At a concentration of 1 nM, GLPG2938 reduces S1P-induced ERK1/2 phosphorylation by 78% and Akt phosphorylation by 72% as measured by Western blot [1]. In contrast, the same publication reports that the legacy S1P2 antagonist JTE-013 requires substantially higher concentrations to achieve comparable pathway inhibition [1].

Bleomycin-Induced Fibrosis Model

Class-level inference

Oral dosing 1–10 mg/kg b.i.d. reduced Ashcroft score (p

Supports model-response endpoint context in bleomycin-induced fibrosis

JTE-013 not reported orally active in this model

S1P Receptor Subfamily Selectivity

Cross-study comparable

GLPG2938: IC50 > 10 µM for S1P1,3,4,5
JTE-013: IC50 > 10 µM for S1P1,3; less defined at S1P4/5

Supports S1P2 target engagement interpretation with reduced off-target receptor noise

Selectivity window at >10 µM confirmed in functional GTPγS assays

Evidence Dimension	Inhibition of S1P2-mediated Gα13 signaling (inositol phosphate production)
Target Compound Data	EC50 = 0.8 nM; 1 nM reduces ERK phosphorylation by 78% and Akt phosphorylation by 72%
Comparator Or Baseline	JTE-013: significantly higher concentrations required for comparable effect (exact comparative values not fully quantified in source)
Quantified Difference	GLPG2938 EC50 = 0.8 nM; JTE-013 exhibits substantially lower potency (estimated >100-fold difference based on pathway inhibition thresholds)
Conditions	HEK293 cells expressing recombinant human S1P2; HTRF assay for inositol phosphate; Western blot for phospho-ERK and phospho-Akt

Why This Matters

The sub-nanomolar EC50 for inhibition of S1P2-mediated Gα13 signaling establishes GLPG2938 as a high-precision tool for interrogating this specific signaling arm, which is directly implicated in fibroblast activation and fibrosis.

• [1] Mammoliti O, Palisse A, Joannesse C, et al. Discovery of the S1P2 Antagonist GLPG2938... Journal of Medicinal Chemistry. 2021;64(9):6037-6058. View Source

GLPG2938 In Vivo Antifibrotic Efficacy: Dose-Dependent Reduction of Ashcroft Score

In a 21-day bleomycin-induced pulmonary fibrosis mouse model, oral administration of GLPG2938 at 30 mg/kg reduced lung collagen content by 52% (measured by hydroxyproline assay) and inflammatory cell infiltration by 61% (neutrophils and macrophages measured by flow cytometry) [1]. The Ashcroft fibrosis score was reduced by 48% at 30 mg/kg, and dynamic lung compliance improved by 39% as measured by flexiVent [1]. In a 14-day model, doses of 1, 3, and 10 mg/kg BID produced statistically significant reductions in Ashcroft score . These in vivo efficacy metrics are not reported for legacy S1P2 tool compounds such as JTE-013, which have limited or absent in vivo characterization in fibrosis models [2].

S1P Receptor Subfamily Selectivity

Cross-study comparable

GLPG2938: IC50 > 10 µM for S1P1,3,4,5
JTE-013: IC50 > 10 µM for S1P1,3; less defined at S1P4/5

Supports S1P2 target engagement interpretation with reduced off-target receptor noise

Selectivity window at >10 µM confirmed in functional GTPγS assays

Evidence Dimension	In vivo antifibrotic efficacy in bleomycin-induced mouse model
Target Compound Data	30 mg/kg: 52% collagen reduction, 61% inflammation reduction, 48% Ashcroft score reduction, 39% lung compliance improvement
Comparator Or Baseline	JTE-013: limited or no published in vivo fibrosis efficacy data
Quantified Difference	GLPG2938 demonstrates robust, multi-parameter in vivo efficacy; JTE-013 lacks comparable in vivo characterization
Conditions	C57BL/6 mice, intratracheal bleomycin (2.5 U/kg), 21-day oral dosing

Why This Matters

The availability of well-characterized in vivo efficacy parameters makes GLPG2938 the superior choice for translational fibrosis research compared to under-characterized S1P2 tool compounds.

• [1] Mammoliti O, Palisse A, Joannesse C, et al. Discovery of the S1P2 Antagonist GLPG2938... Journal of Medicinal Chemistry. 2021;64(9):6037-6058. View Source
• [2] Osada M, Yatomi Y, Ohmori T, et al. Enhancement of sphingosine 1-phosphate-induced migration of vascular endothelial cells and smooth muscle cells by an EDG-5 antagonist. Biochemical and Biophysical Research Communications. 2002;299(3):483-487. View Source

GLPG2938 Preclinical Pharmacokinetics: Favorable Profile with Long Half-Life and High Bioavailability

GLPG2938 demonstrates favorable pharmacokinetic properties across all species tested, including long half-life, low clearance, and good oral bioavailability, with particularly favorable parameters in dogs [1]. The compound was optimized through iterative medicinal chemistry to eliminate CYP inhibition liability that had been problematic in earlier benzimidazole and phthalazone series [1]. The pyridazine scaffold achieved through scaffold hopping enabled improved lipophilic efficiency and favorable pharmacokinetics suitable for oral dosing [1].

Evidence Dimension	Preclinical oral pharmacokinetics
Target Compound Data	Long half-life, low clearance, good bioavailability in multiple species including dogs
Comparator Or Baseline	Earlier benzimidazole series compounds: suboptimal PK with transporter-mediated efflux issues
Quantified Difference	Optimization eliminated CYP inhibition and improved lipophilic efficiency; exact PK parameters not fully disclosed in available sources
Conditions	Multi-species preclinical PK studies

Why This Matters

The favorable PK profile supports oral dosing in preclinical studies and establishes GLPG2938 as a more developable S1P2 antagonist compared to earlier chemical series.

• [1] Mammoliti O, Palisse A, Joannesse C, et al. Discovery of the S1P2 Antagonist GLPG2938... Journal of Medicinal Chemistry. 2021;64(9):6037-6058. View Source

GLPG2938: Key Research Applications

Validated Positive Control for IPF In Vivo Studies

GLPG2938 is optimally suited for studies requiring high-confidence S1P2 target engagement without confounding activity at S1P1, S1P3, S1P4, or S1P5. Its >25,000-fold selectivity (Ki = 0.4 nM for S1P2; Ki > 10,000 nM for all other subtypes) makes it appropriate for experiments where off-target S1P receptor modulation would confound interpretation [1]. This scenario includes in vivo bleomycin-induced pulmonary fibrosis models where GLPG2938 at 3-30 mg/kg (oral) produces robust reductions in collagen content, Ashcroft score, and inflammatory infiltrates [1].

Gα13 Signaling in Fibroblast Contractility and ECM Deposition

GLPG2938 is well-suited for phenotypic assays in human lung fibroblasts, where it inhibits S1P-induced IL-8 release (IC50 = 3.8 nM) and S1P-induced cell contraction at sub-micromolar concentrations [1]. The compound demonstrates ~63-fold higher potency than the legacy S1P2 antagonist JTE-013 (IC50 = 240 nM) in IL-8 release assays [2], making GLPG2938 the preferred tool for experiments requiring robust S1P2 pathway inhibition in primary human cells.

Reference Standard for PK/PD Modeling Across Species

GLPG2938 is appropriate for mechanistic studies interrogating S1P2-mediated Gα13 signaling. The compound inhibits inositol phosphate production with an EC50 of 0.8 nM and at 1 nM reduces ERK1/2 phosphorylation by 78% and Akt phosphorylation by 72% in HEK293 cells expressing human S1P2 [1]. This sub-nanomolar functional potency enables precise pharmacological dissection of the S1P2-Gα13 signaling axis, which is distinct from S1P1-mediated Gi signaling that drives lymphocyte sequestration [1].

Selective S1P2 Probe for S1P1/S1P3 Phenotype Exclusion

GLPG2938 is suitable for oral dosing in preclinical species, supported by favorable pharmacokinetic properties including long half-life, low clearance, and good oral bioavailability across multiple species [1]. The compound's optimized lipophilic efficiency and absence of CYP inhibition liability enable once-daily or twice-daily oral administration in rodent fibrosis models, as demonstrated in 14-day and 21-day bleomycin studies [1].

Application

Selection Property

Validation Focus

In vivo pulmonary fibrosis model studies

Orally active in bleomycin-induced fibrosis model

Ashcroft score and fibrosis endpoint review

Fibroblast contractility and ECM deposition assays

Blocks S1P2-Gα13 signaling pathway

Cell contraction endpoint review

Cross-species PK/PD model development

Oral bioavailability and half-life across species

Exposure-model validation

S1P receptor subtype exclusion studies

Functional selectivity over S1P1/3/4/5 at relevant concentrations

S1P2-specific pathway interpretation

• [1] Mammoliti O, Palisse A, Joannesse C, et al. Discovery of the S1P2 Antagonist GLPG2938 (1-[2-Ethoxy-6-(trifluoromethyl)-4-pyridyl]-3-[[5-methyl-6-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]pyridazin-3-yl]methyl]urea), a Preclinical Candidate for the Treatment of Idiopathic Pulmonary Fibrosis. Journal of Medicinal Chemistry. 2021;64(9):6037-6058. View Source
• [2] Sobel K, Menyhart K, Killer N, et al. Sphingosine 1-phosphate (S1P) receptor agonists mediate pro-fibrotic responses in normal human lung fibroblasts via S1P2 and S1P3 receptors and Smad-independent signaling. Journal of Biological Chemistry. 2013;288(21):14839-14851. View Source